N-[2-(2-methoxyphenoxy)ethyl]-1-[4-(morpholin-4-ylsulfonyl)phenyl]-1H-imidazole-4-carboxamide

• IUPAC Name: 8-(2,4-dimethylphenyl)sulfanyl-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• InChI: InChI=1S/C25H26N6O2S/c1-18-8-9-21(19(2)16-18)34-24-23-27-31(25(33)30(23)11-10-26-24)17-22(32)29-14-12-28(13-15-29)20-6-4-3-5-7-20/h3-11,16H,12-15,17H2,1-2H3
• InChI Key: HIBVACHUFCDVCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SC2=NC=CN3C2=NN(C3=O)CC(=O)N4CCN(CC4)C5=CC=CC=C5)C
• Molecular Formula: C25H26N6O2S
• Molecular Weight: 474.6 g/mol

Description

N-[2-(2-methoxyphenoxy)ethyl]-1-[4-(morpholin-4-ylsulfonyl)phenyl]-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C25H26N6O2S and its molecular weight is 474.58. The purity is usually 95%.
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Scientific Research Applications

• Fluorescent Properties and Computational Studies :

  • N-2-Aryl-1,2,3-Triazoles, related to the mentioned compound, have been identified as novel blue emitting fluorophores. Their photophysical properties were assessed, indicating potential applications in fluorescence studies (Padalkar et al., 2015).

• Gastrokinetic Activity :

  • A series of N-[(4-substituted 2-morpholinyl)methyl]benzamides, structurally related to the compound , showed potent in vivo gastric emptying activity, highlighting their potential in gastrokinetic applications (Kato et al., 1992).

• Corrosion Inhibition :

  • Certain imidazole derivatives, sharing structural similarities with the compound, have been studied for their corrosion inhibition efficiency on mild steel in acidic solutions. This indicates potential applications in materials science and engineering (Prashanth et al., 2021).

• Antimicrobial Activity :

  • Some 1,2,4-triazol-3-one derivatives, which can be structurally related to the compound, exhibited significant antimicrobial activity, suggesting potential uses in developing new antimicrobial agents (Fandaklı et al., 2012).

• Antioxidant Additives for Lubricating Oils :

  • Research has been conducted on heterocycles as antioxidant additives for lubricating oils, indicating the potential application of similar compounds in industrial lubrication (Habib et al., 2010).

• Drug Delivery Systems for Hydrophobic Compounds :

  • Studies on block copolymer micelles for the delivery of hydrophobic antitumor compounds suggest applications in enhancing the delivery of similar hydrophobic drugs (Jin et al., 2015).

• Antitubercular Activity :

  • A study on N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides, which are structurally related, revealed excellent in vitro activity against both drug-sensitive and multi-drug-resistant Mycobacterium tuberculosis strains, suggesting potential in antitubercular therapy (Li et al., 2020).

Mechanism of Action

Target of action

As an anticoronaviral agent, it likely interacts with proteins or enzymes that are essential for the replication of coronaviruses .

Mode of action

As an anticoronaviral agent, it may inhibit the replication of the virus by interfering with the function of viral proteins .

Biochemical pathways

As an anticoronaviral agent, it likely affects the pathways involved in viral replication .

Result of action

As an anticoronaviral agent, it likely inhibits the replication of the virus, thereby reducing the viral load .